Cas no 1249939-30-7 (2-(2-Fluorophenoxy)acetaldehyde)

• Product Name: 2-(2-Fluorophenoxy)acetaldehyde
• CAS No: 1249939-30-7
• MF: C₈H₇FO₂
• MW: 154.138386011124
• MDL: MFCD16096621
• CID: 5167817
• PubChem ID: 54241588
• Update Time: 2025-05-21

2-(2-Fluorophenoxy)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)acetaldehyde
• Acetaldehyde, 2-(2-fluorophenoxy)-
• 2-(2-Fluorophenoxy)acetaldehyde

• MDL： MFCD16096621
• Inchi： 1S/C8H7FO2/c9-7-3-1-2-4-8(7)11-6-5-10/h1-5H,6H2
• InChI Key： UHNQMZOMPUEFPW-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3

Additional information on 2-(2-Fluorophenoxy)acetaldehyde

Professional Introduction to 2-(2-Fluorophenoxy)acetaldehyde (CAS No: 1249939-30-7)

2-(2-Fluorophenoxy)acetaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 1249939-30-7, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a fluorophenyl moiety linked to an aldehyde group via a phenoxy bridge, has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry.

The structural framework of 2-(2-Fluorophenoxy)acetaldehyde encompasses a benzene ring substituted with a fluorine atom at the ortho position relative to the phenoxy group. This substitution pattern enhances the compound's electronic characteristics, making it a valuable scaffold for designing molecules with tailored biological activities. The presence of an aldehyde functionality at the other end of the molecule provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorophenyl group in 2-(2-Fluorophenoxy)acetaldehyde contributes to these desirable properties, making it a promising candidate for drug discovery efforts. Specifically, fluorine atoms can modulate the electronic and steric environment of a molecule, influencing its interactions with enzymes and receptors.

One of the most compelling aspects of 2-(2-Fluorophenoxy)acetaldehyde is its utility as a building block in the synthesis of pharmacologically active agents. Researchers have leveraged this compound to develop novel inhibitors targeting various therapeutic pathways. For instance, derivatives of this molecule have been explored as potential candidates for treating inflammatory diseases by inhibiting key enzymes involved in inflammatory cascades. The aldehyde group serves as a versatile handle for forming covalent bonds with nucleophilic residues in biological targets, enhancing drug efficacy.

The phenoxy bridge in 2-(2-Fluorophenoxy)acetaldehyde also plays a crucial role in determining its pharmacokinetic properties. This moiety can influence solubility, permeability, and metabolic clearance rates, all of which are critical factors in drug development. By fine-tuning the structure around this core scaffold, chemists can optimize these properties to improve drug delivery and reduce off-target effects.

Recent advances in computational chemistry have further enhanced the utility of 2-(2-Fluorophenoxy)acetaldehyde as a starting point for drug design. Molecular modeling techniques allow researchers to predict how modifications to this compound will affect its binding affinity and selectivity. These predictions are invaluable for guiding synthetic efforts and reducing the time required to identify promising drug candidates.

In addition to its applications in small-molecule drug discovery, 2-(2-Fluorophenoxy)acetaldehyde has found utility in materials science and agrochemical research. Its unique structural features make it a suitable precursor for synthesizing advanced materials with specialized properties. For example, fluorinated aromatic compounds are often used in the development of liquid crystals and organic semiconductors due to their thermal stability and electronic characteristics.

The synthesis of 2-(2-Fluorophenoxy)acetaldehyde typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include Friedel-Crafts alkylation followed by formylation or condensation reactions to introduce the aldehyde functionality. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing waste and improving yields.

The growing body of research on fluorinated aromatic compounds underscores their importance in modern chemistry and medicine. The unique electronic properties of fluorine atoms allow for fine-tuning of molecular interactions, making these compounds invaluable tools for drug discovery. As our understanding of these molecules continues to evolve, new applications are likely to emerge, further solidifying their role as key intermediates in chemical synthesis.

In conclusion,2-(2-Fluorophenoxy)acetaldehyde (CAS No: 1249939-30-7) represents a fascinating compound with broad applications across multiple scientific disciplines. Its structural features and reactivity make it an excellent scaffold for developing novel therapeutic agents, while its versatility also extends to materials science and agrochemical applications. As research progresses, this molecule is poised to play an even greater role in advancing chemical innovation and pharmaceutical development.